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Compound of Interest

Ethyl 2-methylthiazole-5-
Compound Name:
carboxylate

Cat. No.: B1316469

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-methylthiazole-5-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and organic synthesis.
This document details its chemical identity, structural characteristics, and known properties,
while also outlining a plausible synthetic route based on established chemical principles.

Chemical Identity and Structure

IUPAC Name: ethyl 2-methyl-1,3-thiazole-5-carboxylate[1][2]
Structure:

e Molecular Formula: C7HoNO2S[1][2]

e SMILES: O=C(OCC)C1=CN=C(C)S1[3]

« InChl Key: ORCQTMZHDQSNOJ-UHFFFAOY SA-N[3]

The structure of Ethyl 2-methylthiazole-5-carboxylate features a central thiazole ring, which
is a five-membered aromatic ring containing both sulfur and nitrogen atoms. A methyl group is
attached at the 2-position, and an ethyl carboxylate group is at the 5-position.
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Physicochemical Properties

Quantitative data for Ethyl 2-methylthiazole-5-carboxylate is not extensively reported in the
literature. The following table summarizes the available information.

Property Value Source(s)

Molecular Weight 171.22 g/mol [1]12]

CAS Number 79836-78-5 [1]

Physical Form Solid [3]

Melting Point Not available [1]

Boiling Point Not available [1]

Solubility Not available

Storage Class 11 - Combustible Solids [3]
Synthesis

A specific, detailed experimental protocol for the synthesis of Ethyl 2-methylthiazole-5-
carboxylate is not readily available in the surveyed literature. However, a plausible and widely
used method for constructing the thiazole ring is the Hantzsch thiazole synthesis.[4] This
reaction typically involves the condensation of an a-haloketone or a-halo-3-ketoester with a
thioamide.

Proposed Experimental Protocol: Hantzsch Thistle
Synthesis

The synthesis of Ethyl 2-methylthiazole-5-carboxylate can be envisioned through the
reaction of ethyl 2-chloroacetoacetate with thioacetamide.

Reaction Scheme:
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Caption: Proposed Hantzsch synthesis of Ethyl 2-methylthiazole-5-carboxylate.
Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve thioacetamide (1 equivalent) in a suitable solvent such as ethanol.

o Addition of Reactant: To the stirred solution, add ethyl 2-chloroacetoacetate (1 equivalent)
dropwise at room temperature.

» Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-
layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. The solvent
may be removed under reduced pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent or
by column chromatography on silica gel to yield the pure Ethyl 2-methylthiazole-5-
carboxylate.

Note: This is a generalized protocol and would require optimization of reaction conditions such
as solvent, temperature, and reaction time.

Biological and Pharmaceutical Context
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While there is a lack of specific biological data for Ethyl 2-methylthiazole-5-carboxylate, the
thiazole moiety is a well-established pharmacophore in drug discovery. Thiazole-containing
compounds are known to exhibit a wide range of biological activities.

Derivatives of the closely related compound, ethyl 2-amino-4-methylthiazole-5-carboxylate,
have been reported to possess significant antileukemic, antimicrobial, and anticancer
properties.[5][6] The 2-aminothiazole ring system is a key component in drugs developed for
allergies, hypertension, inflammation, and various infections.[5]

The biological potential of Ethyl 2-methylthiazole-5-carboxylate remains an area for future
investigation. Its structural similarity to other biologically active thiazoles suggests it could serve
as a valuable building block for the synthesis of novel therapeutic agents. Potential areas of
research could include its evaluation as an antimicrobial, anti-inflammatory, or anticancer
agent.

The workflow for investigating the biological potential of this compound would typically involve
a series of screening and validation steps.
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Caption: A typical workflow for the biological evaluation of a novel compound.

Conclusion

Ethyl 2-methylthiazole-5-carboxylate is a heterocyclic compound with a well-defined
structure. While detailed experimental and biological data are sparse in the public domain, its
synthesis can be approached through established methods like the Hantzsch thiazole
synthesis. The prevalence of the thiazole core in numerous pharmaceuticals suggests that this
compound holds potential as a scaffold for the development of new therapeutic agents. Further
research is warranted to fully elucidate its physicochemical properties, optimize its synthesis,
and explore its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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